N-(2,5-dimethoxyphenyl)-2-(3-oxo-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[6-(4-methylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• InChI: InChI=1S/C22H21N5O4/c1-14-4-6-15(7-5-14)17-9-11-20-25-26(22(29)27(20)24-17)13-21(28)23-18-12-16(30-2)8-10-19(18)31-3/h4-12H,13H2,1-3H3,(H,23,28)
• InChI Key: YQJTUVAOTPVCGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NC4=C(C=CC(=C4)OC)OC)C=C2
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(3-oxo-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C22H21N5O4 and its molecular weight is 419.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Assessment

Research has shown that compounds bearing the [1,2,4]triazolo[4,3-a]pyridine structure, similar to the chemical , are synthesized for their varied biological properties. A study by Karpina et al. (2019) developed methods for synthesizing novel acetamides with an 1,2,4-oxadiazole cycle, demonstrating a synthetic approach applicable for creating diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives with potential pharmacological activities Karpina et al., 2019.

Antioxidant and Antiproliferative Activity

Another study focused on the synthesis of derivatives bearing the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl) moiety, demonstrating significant antioxidant abilities in assays, suggesting potential therapeutic applications Shakir et al., 2017. Similarly, Ilić et al. (2011) synthesized [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives with antiproliferative activity, hinting at their use in cancer therapy Ilić et al., 2011.

Antimicrobial and Antiviral Activities

Compounds related to the specified chemical have also been studied for their antimicrobial and antiviral properties. For example, Abbady (2014) synthesized novel 1,2,4-triazoles and related derivatives, demonstrating significant antimicrobial activity, which could be valuable in developing new antimicrobial agents Abbady, 2014.

Anti-diabetic Applications

Additionally, Bindu et al. (2019) explored triazolo-pyridazine-6-yl-substituted piperazines for their potential as anti-diabetic drugs through Dipeptidyl peptidase-4 (DPP-4) inhibition, indicating the broad therapeutic potential of such compounds Bindu et al., 2019.